Cas no 2228927-34-0 (4-benzyl-2-(piperidin-4-yl)methylmorpholine)

4-Benzyl-2-(piperidin-4-yl)methylmorpholine is a versatile heterocyclic compound featuring both morpholine and piperidine moieties, offering a unique structural framework for pharmaceutical and chemical research. Its bifunctional design allows for selective modifications, making it valuable as an intermediate in the synthesis of bioactive molecules, particularly in CNS-targeting agents. The benzyl group enhances lipophilicity, potentially improving membrane permeability, while the piperidine and morpholine rings contribute to binding interactions with biological targets. This compound is suitable for applications in medicinal chemistry, including the development of receptor modulators or enzyme inhibitors. High purity and well-defined stereochemistry ensure reproducibility in research applications.
4-benzyl-2-(piperidin-4-yl)methylmorpholine structure
2228927-34-0 structure
Product Name:4-benzyl-2-(piperidin-4-yl)methylmorpholine
CAS No:2228927-34-0
MF:C17H26N2O
MW:274.401144504547
CID:6390489
PubChem ID:165826034
Update Time:2025-05-24

4-benzyl-2-(piperidin-4-yl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-benzyl-2-(piperidin-4-yl)methylmorpholine
    • 4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
    • EN300-1862196
    • 2228927-34-0
    • Inchi: 1S/C17H26N2O/c1-2-4-16(5-3-1)13-19-10-11-20-17(14-19)12-15-6-8-18-9-7-15/h1-5,15,17-18H,6-14H2
    • InChI Key: SGSLWTRGVPJMKV-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC=CC=2)CC1CC1CCNCC1

Computed Properties

  • Exact Mass: 274.204513457g/mol
  • Monoisotopic Mass: 274.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 24.5Ų

4-benzyl-2-(piperidin-4-yl)methylmorpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1862196-0.05g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
0.05g
$924.0 2023-09-18
Enamine
EN300-1862196-0.1g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
0.1g
$968.0 2023-09-18
Enamine
EN300-1862196-0.25g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
0.25g
$1012.0 2023-09-18
Enamine
EN300-1862196-0.5g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
0.5g
$1056.0 2023-09-18
Enamine
EN300-1862196-1.0g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
1g
$1100.0 2023-06-01
Enamine
EN300-1862196-2.5g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
2.5g
$2155.0 2023-09-18
Enamine
EN300-1862196-5.0g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
5g
$3189.0 2023-06-01
Enamine
EN300-1862196-10.0g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
10g
$4729.0 2023-06-01
Enamine
EN300-1862196-1g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
1g
$1100.0 2023-09-18
Enamine
EN300-1862196-5g
4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
2228927-34-0
5g
$3189.0 2023-09-18

Additional information on 4-benzyl-2-(piperidin-4-yl)methylmorpholine

Comprehensive Overview of 4-Benzyl-2-(piperidin-4-yl)methylmorpholine (CAS No. 2228927-34-0): Properties, Applications, and Research Insights

4-Benzyl-2-(piperidin-4-yl)methylmorpholine (CAS No. 2228927-34-0) is a structurally unique compound gaining attention in pharmaceutical and chemical research due to its hybrid morpholine and piperidine scaffold. This molecule combines the rigidity of benzyl groups with the flexibility of piperidine rings, making it a versatile intermediate for drug discovery. Recent studies highlight its potential in modulating central nervous system (CNS) targets, aligning with trending searches like "neuroactive compounds" and "CNS drug development." Researchers are particularly interested in its structure-activity relationship (SAR), a hot topic in medicinal chemistry forums.

The compound’s molecular weight and logP value suggest favorable blood-brain barrier permeability, a key focus area for neurological disorder therapeutics. Its synthatic pathway often involves reductive amination or N-alkylation, methods frequently searched in organic synthesis databases. Notably, the 4-benzyl substitution enhances lipophilicity, a feature discussed in recent publications on bioavailability optimization. These attributes position it as a candidate for high-throughput screening (HTS) in drug libraries.

In the context of AI-driven drug design, 4-benzyl-2-(piperidin-4-yl)methylmorpholine has been flagged in virtual screening studies for GPCR targets, addressing popular queries like "machine learning in pharmacology." Its crystal structure data (where available) supports molecular docking simulations, a technique dominating computational chemistry searches. The compound’s stereochemistry also raises interest in chiral resolution methods, a niche yet growing SEO keyword.

From an industrial perspective, the demand for custom synthesis of CAS 2228927-34-0 reflects its utility in preclinical research. Suppliers often highlight its purity (>98%) and HPLC validation, metrics critical for FDA compliance discussions. Environmental considerations are also addressed via green chemistry adaptations in its production, resonating with searches for "sustainable synthetic routes."

Emerging applications include its role in allosteric modulator development, a trending topic in signal transduction research. The piperidine-morpholine core is increasingly referenced in patents targeting neurodegenerative diseases, aligning with high-volume queries like "Alzheimer’s disease drug candidates." However, rigorous toxicity profiling remains essential, as emphasized in recent ADMET-focused publications.

In summary, 4-benzyl-2-(piperidin-4-yl)methylmorpholine exemplifies the convergence of structural complexity and therapeutic potential. Its relevance to fragment-based drug discovery and lead optimization ensures sustained academic and industrial interest, while SEO-driven content around CAS 2228927-34-0 continues to grow in chemical databases and research portals.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.